Cas no 98473-14-4 (2(1H)-Quinazolinone,6,7-dihydroxy-4,5-dimethyl-)

• Product Name: 2(1H)-Quinazolinone,6,7-dihydroxy-4,5-dimethyl-
• CAS No: 98473-14-4
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 801825
• PubChem ID: 137172765
• Update Time: 2025-04-19

2(1H)-Quinazolinone,6,7-dihydroxy-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinazolinone,6,7-dihydroxy-4,5-dimethyl-
• 2(1H)-Quinazolinone, 6,7-dihydroxy-4,5-dimethyl- (9CI)
• 4,5-Dimethylquinazoline-2,6,7-triol
• 98473-14-4

• Inchi： 1S/C10H10N2O3/c1-4-8-5(2)11-10(15)12-6(8)3-7(13)9(4)14/h3,13-14H,1-2H3,(H,11,12,15)
• InChI Key： GTLTVFRYIBAKDG-UHFFFAOYSA-N
• SMILES： OC1C(=CC2C(=C(C)NC(N=2)=O)C=1C)O

Computed Properties

• Exact Mass: 206.069
• Monoisotopic Mass: 206.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: -0.3